Cas no 1261849-37-9 (4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261849-37-9
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4997309
• Update Time: 2025-06-08

4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-2-3-8(4-10(7)14(18,19)20)9-5-12(16)13(17)6-11(9)15/h2-6H,1H3
• InChI Key： GYABKIWRQAMXMT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(C)=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl

Introduction to 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261849-37-9)

4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261849-37-9) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This biphenyl derivative features a methyl group at the 4' position, three chlorine atoms at the 2, 4, and 5 positions, and a trifluoromethyl group at the 3' position. These substituents contribute to its distinctive chemical behavior and biological activity.

The molecular structure of 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl is characterized by its biphenyl core, which consists of two benzene rings connected by a single bond. The presence of multiple halogen substituents, particularly the chlorine and trifluoromethyl groups, imparts significant electronic and steric effects that influence its reactivity and stability. These properties make it an interesting compound for various chemical reactions and biological studies.

In recent years, the study of halogenated biphenyls has been driven by their potential applications in drug discovery and development. The chlorinated and fluorinated substituents in 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl can enhance the lipophilicity of the molecule, which is crucial for improving its bioavailability and cellular uptake. This makes it a promising candidate for the design of new pharmaceutical agents targeting specific biological pathways.

Research on 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl has also focused on its environmental impact. Halogenated biphenyls are known to be persistent organic pollutants (POPs) due to their resistance to degradation. However, the specific environmental fate and behavior of this compound are still under investigation. Studies have shown that the presence of multiple halogens can affect its biodegradation pathways and accumulation in ecosystems.

The synthesis of 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by coupling reactions to form the biphenyl core. Recent advancements in catalytic methods have improved the efficiency and selectivity of these processes, making it more feasible to produce this compound on a larger scale.

In terms of biological activity, 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl has been studied for its potential as a ligand for various receptors and enzymes. Its ability to modulate protein-protein interactions and signaling pathways makes it a valuable tool in understanding complex biological systems. For example, it has been investigated for its effects on G protein-coupled receptors (GPCRs) and nuclear receptors, which are important targets for drug development.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For instance, halogenated biphenyl derivatives have been explored as potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The lipophilic nature of these compounds allows them to cross the blood-brain barrier more effectively, enhancing their therapeutic potential.

Beyond its pharmaceutical applications, 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The ability to fine-tune the electronic structure through chemical modifications opens up new possibilities for developing advanced materials with tailored properties.

In conclusion, 4'-Methyl-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261849-37-9) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features and chemical properties make it an important subject of ongoing research in chemistry, biology, and materials science. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex systems and developing innovative solutions to pressing challenges.